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Compound of Interest

1-Ethoxy-2-(2-
Compound Name:
methoxyethoxy)ethane

Cat. No.: B092314

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,
applications, and safety considerations of diethylene glycol ethyl methyl ether (DEGEME). The
information is curated for researchers, scientists, and professionals in drug development who
may utilize this versatile solvent in their work.

Physicochemical Properties

Diethylene glycol ethyl methyl ether is a colorless, hygroscopic liquid with a mild, characteristic
odor.[1] It is a member of the glycol ether family and is valued for its excellent solvency, low
volatility, and miscibility with water and many organic solvents.[1]

Table 1: Physical and Chemical Properties of Diethylene Glycol Ethyl Methyl Ether
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Property Value Source(s)
Molecular Formula C7H1603 [2]
Molecular Weight 148.20 g/mol [3]
CAS Number 1002-67-1 [3]
EC Number 213-691-2

Appearance Clear, colorless liquid

Odor Mild, characteristic

Boiling Point 190-195 °C

Melting Point -72 °C [3]
Flash Point 82-83°C [3]
Density Approximately 0.925 - 0.975 3]

g/cm3

Water Solubility

76 g/L (miscible)

[3]4]

Vapor Pressure

0.52 mm Hg at 25 °C

Applications in Research and Industry

DEGEME's unique properties make it a valuable component in a wide array of applications,

from industrial processes to personal care products.

Table 2: Key Applications of Diethylene Glycol Ethyl Methyl Ether
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Sector

Specific Uses

References

Coatings and Inks

Solvent in water-based and
solvent-based formulations to
improve flow, leveling, and
drying time. Improves pigment
dispersion and adhesion in

printing inks.

Cleaning Products

Effective in dissolving oils,
greases, and other residues in
degreasers, surface cleaners,

and metal cleaning solutions.

[5]

Personal Care

Solvent for fragrances and
active ingredients in perfumes,
deodorants, and lotions.
Enhances spreadability and
acts as a coupling agent in hair

care products.

Used as a cleaning agent for

Electronics precision cleaning of electronic
components.
_ Aids in dye penetration and
Textiles [5]

color fixation on fabrics.

Agrochemicals

Acts as a solvent in the
formulation of pesticides and
herbicides to ensure even
distribution of active

ingredients.

[5]

Automotive

Component in brake fluid
formulations, contributing to

optimal viscosity and stability.

[5]

Chemical Synthesis

Used as a reaction medium
due to its high boiling point and
stability. Also used in the
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production of polyurethane

elastomers.

Toxicological and Safety Profile

Understanding the toxicological and safety profile of DEGEME is critical for its handling and

application. It is considered to have a moderate toxicity profile.[1]

Table 3: Toxicological Data for Diethylene Glycol Ethyl Methyl Ether

Endpoint Species Route Value Reference
Acute Oral
o Rat (female) Oral > 2000 mg/kg bw  [6]
Toxicity (LD50)
Acute Dermal Rat
o Dermal > 2000 mg/kg bw  [6]
Toxicity (LD50) (male/female)
Aquatic
. > 93.6 mg/L (48
Invertebrate Daphnia magna - h) [6]
Toxicity (EC50)
o Pseudokirchnerie
Algal Toxicity > 89.5 mg/L (72
lla - [6]
(EC50) ) h)
subcapcapitata
Microorganism ) > 1000 mg/L (3
o Activated sludge - [6]
Toxicity (EC50) h)

Safety and Handling Precautions:

o Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-

impermeable gloves, and fire/flame resistant and impervious clothing.[6]

e Ventilation: Ensure adequate ventilation to minimize exposure to vapors.[6]

o First Aid: In case of inhalation, move the individual to fresh air. For skin contact, remove

contaminated clothing and rinse the skin. For eye contact, rinse with pure water for at least

15 minutes. If ingested, rinse the mouth with water.[6]

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://camachem.com/en/diethylene-glycol-methyl-ethyl-ether.html
https://www.echemi.com/sds/diethyleneglycolethylmethylether-pid_Seven5246.html
https://www.echemi.com/sds/diethyleneglycolethylmethylether-pid_Seven5246.html
https://www.echemi.com/sds/diethyleneglycolethylmethylether-pid_Seven5246.html
https://www.echemi.com/sds/diethyleneglycolethylmethylether-pid_Seven5246.html
https://www.echemi.com/sds/diethyleneglycolethylmethylether-pid_Seven5246.html
https://www.echemi.com/sds/diethyleneglycolethylmethylether-pid_Seven5246.html
https://www.echemi.com/sds/diethyleneglycolethylmethylether-pid_Seven5246.html
https://www.echemi.com/sds/diethyleneglycolethylmethylether-pid_Seven5246.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.

Environmental Fate

DEGEME is readily biodegradable and has a low potential to bioaccumulate. Its high water
solubility and low organic carbon partition coefficient suggest it will likely remain dissolved in
water and be transported in the water column.[7] Volatilization from moist soil or water surfaces
is not expected to be a significant fate process.[8]

Experimental Protocols

Detailed experimental protocols are essential for the accurate characterization and quality
control of DEGEME.

Purity Analysis by Gas Chromatography (GC)

Objective: To determine the purity of a diethylene glycol ethyl methyl ether sample.

Methodology:

Instrument: A gas chromatograph equipped with a Flame lonization Detector (FID).

e Column: A capillary column suitable for the analysis of polar compounds (e.g., a polyethylene
glycol-based column).

o Carrier Gas: Helium or Nitrogen at a constant flow rate.

e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 minutes.
o Ramp: Increase temperature at a rate of 10°C/minute to 220°C.
o Final hold: Hold at 220°C for 5 minutes.

« Injector and Detector Temperatures:

o Injector: 250°C
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o Detector: 280°C

o Sample Preparation: Dilute the DEGEME sample in a suitable solvent (e.g., methanol or
dichloromethane) to an appropriate concentration.

« Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

» Data Analysis: Identify the peak corresponding to DEGEME based on its retention time,
which is determined by running a standard. Calculate the purity by determining the area of
the DEGEME peak as a percentage of the total area of all peaks in the chromatogram.

Synthesis and Metabolic Pathways
Synthesis of Diethylene Glycol Ethyl Methyl Ether

One common method for the synthesis of diethylene glycol ethyl methyl ether is the Williamson
ether synthesis. This process involves the reaction of a sodium alcoholate with a
halogenomethane.[9]

Alkali (e.g., NaOH)

Diethylene Glycol Reaction with alkali :
Sodium Alcoholate
Monoethyl Ether o Williamson Reaction
Diethylene Glycol [ .
/ Ethyl Methyl Ether Salt (e.g., NaCl)

Halogenomethane
(e.g., CH3CI)

Click to download full resolution via product page

Caption: Williamson ether synthesis of DEGEME.

General Metabolic Pathway of Glycol Ethers

Glycol ethers, including DEGEME, can undergo two primary oxidative metabolic pathways in
the body. The metabolism of these compounds is a key factor in their toxicological profile.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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